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Compound of Interest

3-amino-N,N-
Compound Name: _ ]
dimethylpropanamide

Cat. No.: B184915

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of 3-amino-N,N-
dimethylpropanamide, a chemical compound utilized in various research and industrial
applications. The review covers its chemical and physical properties, synthesis, and
applications, with a focus on presenting quantitative data and detailed experimental
methodologies.

Core Properties and Identification

3-amino-N,N-dimethylpropanamide, also known as N*,N!-dimethyl-beta-alaninamide, is an
organic compound characterized by a propanamide backbone with a primary amine at the 3-
position and two methyl groups on the amide nitrogen.[1] It is typically available as a colorless
to pale yellow liquid and is soluble in water and other organic solvents.[2] The compound and
its hydrochloride salt are common reagents in organic synthesis.[1][2][3]

Physicochemical and Computed Properties

Quantitative data for 3-amino-N,N-dimethylpropanamide has been compiled from various
chemical databases. These properties are essential for understanding its behavior in chemical
reactions and biological systems.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b184915?utm_src=pdf-interest
https://www.benchchem.com/product/b184915?utm_src=pdf-body
https://www.benchchem.com/product/b184915?utm_src=pdf-body
https://www.benchchem.com/product/b184915?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-amino-N_N-dimethylpropanamide
https://www.smolecule.com/products/s686452
https://pubchem.ncbi.nlm.nih.gov/compound/3-amino-N_N-dimethylpropanamide
https://www.smolecule.com/products/s686452
https://pubchem.ncbi.nlm.nih.gov/compound/22364453
https://www.benchchem.com/product/b184915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
3-amino-N,N-
IUPAC Name ) ] PubChem[1]
dimethylpropanamide
CAS Number 1857-18-7 PubChem([1]
Molecular Formula CsH12N20 PubChem[1]
Molecular Weight 116.16 g/mol PubChem[1]
Canonical SMILES CN(C)C(=0)CCN PubChem[1]
JNDIDJUNNCBHTI-
InChiKey PubChem[1]
UHFFFAOYSA-N
XLogP3-AA -1.3 PubChem[1]
Topological Polar Surface Area  46.3 A2 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor
2 PubChem[1]
Count
Rotatable Bond Count 3 PubChem[1]
Purity (Typical) 98% Moldb[4]

Synthesis and Chemical Reactivity

While specific, detailed synthesis protocols for 3-amino-N,N-dimethylpropanamide are not
extensively documented in the provided literature, a general understanding can be derived
from methods used for structurally similar compounds, such as 3-amino-2,2-
dimethylpropanamide, which is a key intermediate for the hypertension drug Aliskiren.[5][6]
These methods often involve the formation of an amide from a corresponding ester or
carboxylic acid, followed by the reduction of a nitrile or another precursor to form the primary
amine.

A generalized workflow for the synthesis of related amino-propanamides can be visualized as a
multi-step process.
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Generalized Synthesis Workflow for Amino-Propanamides

Starting Material
(e.g., Hydroxypivalic Acid)

Alcohol, Acid Catalyst

Esterification

Protecting Agent

Protection of Functional Group

Ammonia Source

Ammonolysis / Amidation

Reducing Agent / Catalyst

Deprotection / Reduction

Purification
(e.g., Crystallization, Chromatography)

Final Product
(3-amino-propanamide derivative)
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Typical HPLC Analytical Workflow

Sample Preparation

(Dissolution in Mobile Phase)

Injection into HPLC System

Chromatographic Separation
(Reverse Phase Column)

Detection
(e.g., UV, MS)

Data Analysis
(Quantification & Purity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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